N-butyl-3-(propanoylamino)benzamide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: N-butyl-3-(propanoylamino)benzamide
• InChI: InChI=1S/C14H20N2O2/c1-3-5-9-15-14(18)11-7-6-8-12(10-11)16-13(17)4-2/h6-8,10H,3-5,9H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: WAHGNIIASUUJPK-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=CC=C1)NC(=O)CC

Description

N-butyl-3-(propanoylamino)benzamide, also known as N-(4-butylphenyl)-3-(propanoylamino)benzamide or BP-1B, is a compound that is widely used in scientific research. It belongs to the class of benzamide derivatives and is a potent antagonist of the melatonin receptor.

Mechanism of Action

BP-1B acts as a competitive antagonist of the melatonin receptor, binding to the receptor and preventing the binding of melatonin. This results in the inhibition of melatonin-mediated signaling pathways and downstream physiological effects.
Biochemical and Physiological Effects
BP-1B has been shown to have a number of biochemical and physiological effects in various studies. For example, it has been reported to inhibit the proliferation of breast cancer cells by blocking the melatonin receptor. It has also been shown to reduce the levels of reactive oxygen species and lipid peroxidation in the liver of rats exposed to high levels of fluoride.

Advantages and Limitations for Lab Experiments

One advantage of using BP-1B in lab experiments is its high selectivity for the melatonin receptor, which allows for specific blocking of melatonin-mediated signaling pathways. However, one limitation is that it may have off-target effects on other receptors, which could complicate the interpretation of results.

Future Directions

There are several future directions for the use of BP-1B in scientific research. One area of interest is the role of the melatonin receptor in the regulation of glucose metabolism and diabetes. Another area is the potential use of BP-1B as a therapeutic agent for certain diseases, such as breast cancer or neurodegenerative disorders. Additionally, further studies are needed to fully elucidate the biochemical and physiological effects of BP-1B and its potential off-target effects on other receptors.

Synthesis Methods

BP-1B can be synthesized by reacting 4-butylaniline with 3-nitrobenzoic acid in the presence of a catalyst, followed by reduction of the nitro group to an amino group and subsequent acylation with propanoyl chloride. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

BP-1B is widely used in scientific research as a tool to study the melatonin receptor. The melatonin receptor is a G protein-coupled receptor that is involved in the regulation of circadian rhythms, sleep, and other physiological functions. BP-1B is a selective antagonist of the melatonin receptor and can be used to block the effects of melatonin on the receptor.